Cas no 1261936-02-0 (2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid)
1261936-02-0 structure
Product Name:2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
CAS No:1261936-02-0
MF:C14H11FO4S
MW:294.298146486282
MDL:MFCD18322288
CID:1223247
PubChem ID:53228119
Update Time:2025-04-20
2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
- 2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%
- DTXSID80691652
- 1261936-02-0
- 4-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- MFCD18322288
-
- MDL: MFCD18322288
- Inchi: 1S/C14H11FO4S/c1-20(18,19)11-5-2-9(3-6-11)10-4-7-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: GVKMEBQZBXWMGB-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)F)(=O)=O
Computed Properties
- Exact Mass: 294.03620816g/mol
- Monoisotopic Mass: 294.03620816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79.8Ų
2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329564-5 g |
2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%; . |
1261936-02-0 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB329564-5g |
2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%; . |
1261936-02-0 | 95% | 5g |
€1159.00 | 2025-02-20 |
2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1261936-02-0 (2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid) Related Products
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- 142994-04-5(2-Fluoro-4-(methylsulfonyl)benzoic acid)
- 865663-98-5(2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid)
- 61907-54-8(Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-)
- 1186663-47-7(2-fluoro-3-methanesulfonylbenzoic acid)
- 247569-56-8(2-Fluoro-5-(methylsulfonyl)benzoic Acid)
- 1354940-65-0(Ethyl 2-Fluoro-4-(methylsulfonyl)benzoate)
- 1261912-92-8(2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid)
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